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Compound of Interest

Compound Name:

Tert-butyl 2-

(hydroxymethyl)piperazine-1-

carboxylate

CAS No.: 205434-75-9

Cat. No.: B1278965

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of (R)-1-Boc-2-(hydroxymethyl)piperazine, a chiral building block crucial in pharmaceutical

development. Its protected amine and hydroxyl functionalities allow for selective modifications,

making it a valuable intermediate in the creation of complex bioactive molecules, particularly for

drug candidates targeting central nervous system disorders and infectious diseases.[1]

Application Notes
(R)-1-Boc-2-(hydroxymethyl)piperazine serves as a key precursor in the synthesis of various

biologically active compounds.[2] Its derivatives are utilized in research to understand disease

mechanisms and develop new therapeutic agents.[2] Notably, it is a building block for

phosphoinositide 3-kinase (PI3K) inhibitors, which are under investigation for their potential

therapeutic effects in conditions like rheumatoid arthritis.[2] Furthermore, derivatives of this
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compound have been explored for their antimalarial and anti-tuberculosis properties,

highlighting its significance in medicinal chemistry.[2]

Synthetic Strategies
Two primary synthetic routes for (R)-1-Boc-2-(hydroxymethyl)piperazine are outlined below.

The first involves the reduction of a piperazine-1,2-dicarboxylate precursor, while the second is

a multi-step synthesis commencing from (R)-glycidol.

Method 1: Reduction of (2R)-piperazine-1,2-
dicarboxylate
This method involves the reduction of the methyl ester group of L-tert-butyl 2-methyl (2R)-

piperazine-1,2-dicarboxylate using a reducing agent such as lithium aluminum hydride (LiAlH4).

[3]

Experimental Protocol
Reaction Setup: A solution of L-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (2.55 g)

in anhydrous tetrahydrofuran (THF, 70 ml) is cooled to -40°C in a reaction vessel under an

inert atmosphere.[3]

Reduction: Lithium aluminum hydride (1M in THF, 26 ml) is added dropwise to the cooled

solution.[3]

Warming: The reaction mixture is allowed to warm to room temperature and stirred for 1

hour.[3]

Quenching: The reaction is cooled to 0°C and quenched by the sequential addition of water

(1 ml), 2N sodium hydroxide (1 ml), and then water (2 ml).[3]

Workup: The resulting slurry is filtered and the filtrate is concentrated under reduced

pressure to yield the crude product.[3]

Purification: The crude product can be further purified by chromatography if necessary.

Process Workflow
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(R)-1-Boc-2-(hydroxymethyl)piperazine

Click to download full resolution via product page

Caption: Workflow for the reduction of (2R)-piperazine-1,2-dicarboxylate.

Quantitative Data
Parameter Value Reference

Starting Material

L-tert-butyl 2-methyl (2R)-

piperazine-1,2-dicarboxylate

(2.55 g)

[3]

Product Yield 2.37 g (>100% crude) [3]

¹H NMR (DMSO-d6, 373K)

δ 1.40 (s, 9H) Boc group [3]

δ 2.58 (m, 1H) Piperazine ring H [3]

δ 2.82 (m, 3H) Piperazine ring H [3]

δ 2.92 (bs, 1H) NH [3]

δ 2.98 (d, 1H) Piperazine ring H [3]

δ 3.43 (m, 1H) Piperazine ring H [3]

δ 3.65 (m, 2H) CH₂OH [3]

δ 3.80 (m, 1H) Piperazine ring H [3]

Mass Spectrum (MH⁺) 217 [3]

Method 2: Multi-step Synthesis from (R)-Glycidol
This industrial-scale synthesis involves the initial formation of (R)-2-hydroxymethylpiperazine,

followed by a double Boc protection and subsequent selective deprotection.
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Experimental Protocol
Step 1: Synthesis of (R)-2-hydroxymethylpiperazine

Reaction Setup: In a reaction kettle, add dimethylbenzene (60 kg), ethylenediamine (6 kg),

(R)-glycidol (8.1 kg), potassium carbonate (69 kg), and a catalytic amount of copper chromite

(600 g).[4]

Reaction: Heat the mixture to reflux for 24 hours.[4]

Workup: Cool the reaction mixture, filter, and add 30 kg of water to the filtrate. Stir for 20

minutes, then allow the layers to separate. The aqueous phase containing the product is

used directly in the next step.[4]

Step 2: Synthesis of 1,4-di-Boc-2-hydroxymethylpiperazine

Boc Protection: To the aqueous phase from Step 1, add sodium hydroxide (8 kg) in portions

under an ice bath. Then, add di-tert-butyl dicarbonate (Boc)₂O (45.8 kg) dropwise.[4]

Reaction: Allow the reaction to proceed for 12 hours at room temperature.[4]

Extraction: Extract the mixture three times with dichloromethane (3 x 50 kg).[4]

Washing: Combine the organic phases and wash twice with 1M hydrochloric acid (2 x 30 kg).

[4]

Drying and Concentration: Dry the organic phase with anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain a crude oily product.[4]

Purification: Crystallize the crude product twice from a suitable solvent to obtain pure 1,4-di-

Boc-2-hydroxymethylpiperazine.[4]

Step 3: Selective Hydrolysis to (R)-1-Boc-3-hydroxymethylpiperazine

Hydrolysis: The 1,4-di-Boc-2-hydroxymethylpiperazine obtained in Step 2 is hydrolyzed

under alkaline conditions to selectively remove one Boc group.[4]

Purification: The final product is obtained after separation and purification.[4]
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Synthesis Workflow

Step 1: (R)-2-hydroxymethylpiperazine Synthesis

Step 2: Di-Boc Protection

Step 3: Selective Deprotection

Ethylenediamine + (R)-Glycidol

Reflux with K2CO3, CuCrO2

Aqueous Workup

(R)-2-hydroxymethylpiperazine
(in aqueous phase)

(Boc)2O, NaOH

Extraction & Washing

Crystallization

1,4-di-Boc-2-hydroxymethylpiperazine

Alkaline Hydrolysis

Separation & Purification

Final Product:
(R)-1-Boc-2-(hydroxymethyl)piperazine

Click to download full resolution via product page
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Caption: Multi-step synthesis of (R)-1-Boc-2-(hydroxymethyl)piperazine.

Quantitative Data for Step 2
Parameter Value Reference

Product
1,4-di-Boc-2-

hydroxymethylpiperazine
[4]

Yield 24.6 kg (78%) [4]

Purity (HPLC) 99.8% [4]

¹H NMR (CDCl₃, 400MHz)

δ 1.49 (s, 9H) Boc group [4]

δ 1.50 (s, 9H) Boc group [4]

δ 2.98 (s, 3H) Piperazine ring H [4]

δ 3.63 (s, 2H) CH₂OH [4]

δ 3.86-4.20 (m, 4H) Piperazine ring H [4]

Characterization Data for (R)-1-Boc-2-
(hydroxymethyl)piperazine

Property Value Reference

CAS Number 169448-87-7 [3][5][6]

Molecular Formula C₁₀H₂₀N₂O₃ [3][6]

Molecular Weight 216.28 g/mol [3][6]

Purity ≥95% [1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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